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Compound of Interest

Compound Name: 2-Methoxypyridine

Cat. No.: B7774394 Get Quote

Technical Support Center: 2-Methoxypyridine
This technical support center provides essential information for the safe handling and use of 2-
Methoxypyridine in a research and development setting.

Physical and Chemical Properties
A summary of the key quantitative data for 2-Methoxypyridine is provided below.
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Property Value Source(s)

Molecular Formula C₆H₇NO [1][2][3]

Molecular Weight 109.13 g/mol [1][3]

Appearance Colorless to pale yellow liquid [1][4]

Boiling Point 142 °C [1][2][5]

Density 1.038 g/cm³ [1]

Flash Point 32 °C (89.6 °F) - closed cup [5]

Refractive Index 1.503 [1]

Solubility

Slightly soluble in water;

soluble in organic solvents like

methylene chloride, toluene,

and acetone.[4][5][6]

Vapor Pressure 7.1 ± 0.3 mmHg at 25°C [2]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Methoxypyridine?

A1: 2-Methoxypyridine is a flammable liquid and vapor.[3][7] It is also known to cause skin

irritation and serious eye irritation.[3][4][7] Inhalation may cause respiratory irritation.[7][8]

Vapors can form explosive mixtures with air and may travel to an ignition source and flash

back.[5]

Q2: What personal protective equipment (PPE) is required when handling 2-Methoxypyridine?

A2: When handling 2-Methoxypyridine, it is essential to wear appropriate protective

eyeglasses or chemical safety goggles, protective gloves, and a lab coat or other protective

clothing to prevent skin exposure.[5][6][7] Work should be conducted in a well-ventilated area,

preferably a chemical fume hood.[4][5]

Q3: How should I properly store 2-Methoxypyridine?
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A3: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[4][5][8] Keep it away from heat,

sparks, open flames, and other sources of ignition.[1][5][8]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately remove all contaminated clothing and wash the

affected area with plenty of soap and water.[4][5] If skin irritation occurs, seek medical

attention.[4] For eye contact, rinse cautiously with water for several minutes, removing contact

lenses if present and easy to do, and continue rinsing.[4] If eye irritation persists, get medical

advice.[4]

Q5: How should I handle a spill of 2-Methoxypyridine?

A5: For a small spill, absorb it with an inert material like dry sand or earth and place it into a

chemical waste container.[5] Ensure all sources of ignition are removed from the area.[5][7] For

larger spills, evacuate the area and ensure adequate ventilation.[4] Prevent the spill from

entering drains.[4]

Q6: What is the correct fire-extinguishing media for 2-Methoxypyridine?

A6: For small fires, use dry chemical, carbon dioxide, water spray, or foam.[5] For larger fires,

use water spray, fog, or alcohol-resistant foam.[5] Do not use a solid stream of water as it may

scatter and spread the fire.[4]

Q7: How should 2-Methoxypyridine waste be disposed of?

A7: Dispose of 2-Methoxypyridine and any contaminated materials as hazardous waste.[4][9]

This should be done through a licensed disposal company and in accordance with local, state,

and federal regulations.[4][9] Do not allow the material to enter drains or waterways.[9]

Troubleshooting Guide
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Issue Possible Cause(s) Recommended Action(s)

Visible degradation or color

change of the chemical.

Improper storage (exposure to

light, heat, or air).

Store in a dark, cool, well-

ventilated place with the

container tightly sealed.[1][4]

Skin or eye irritation during

handling.

Inadequate personal protective

equipment (PPE) or accidental

exposure.

Always wear appropriate

gloves, safety goggles, and a

lab coat.[5][7] If contact

occurs, follow first-aid

measures immediately.[4][5]

A strong odor is noticeable in

the laboratory.

A spill may have occurred, or

the container is not properly

sealed.

Check for spills and ensure the

container is tightly closed.[4][5]

Work should be performed in a

well-ventilated area or a fume

hood.[4]

Experimental Protocol: Safe Handling of 2-
Methoxypyridine
This protocol outlines the essential steps for safely handling 2-Methoxypyridine in a laboratory

setting.

Pre-Experiment Preparation:

Read and understand the Safety Data Sheet (SDS) for 2-Methoxypyridine.

Ensure a chemical fume hood is available and functioning correctly.

Locate the nearest eyewash station and safety shower.[4]

Prepare all necessary equipment and reagents before handling the chemical.

Personal Protective Equipment (PPE):

Wear chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards.[5][7]
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Wear nitrile rubber gloves.

Wear a flame-retardant lab coat.[4]

Ensure all skin is covered.

Handling Procedure:

Conduct all work involving 2-Methoxypyridine in a chemical fume hood to ensure

adequate ventilation.[4][5]

Ground and bond containers when transferring the material to prevent static discharge.[5]

[7]

Use only non-sparking tools.[4][7]

Keep the container tightly closed when not in use.[4][5]

Avoid contact with skin, eyes, and clothing.[4][5]

Keep away from heat, sparks, and open flames.[4][5]

Post-Handling and Waste Disposal:

Wash hands thoroughly after handling.[4][5]

Collect all waste containing 2-Methoxypyridine in a designated, properly labeled

hazardous waste container.[4]

Dispose of the waste through a licensed disposal company, following all relevant

regulations.[4]

Logical Workflow Diagram

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.jubilantingrevia.com/uploads/files/89msds_0554GjGhs00Div.3sds2-Methoxypyridine.pdf
https://www.benchchem.com/product/b7774394?utm_src=pdf-body
https://www.jubilantingrevia.com/uploads/files/89msds_0554GjGhs00Div.3sds2-Methoxypyridine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB3396719_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3396719_EN.htm
https://www.echemi.com/sds/2-methoxypyridine-pd1805142698.html
https://www.jubilantingrevia.com/uploads/files/89msds_0554GjGhs00Div.3sds2-Methoxypyridine.pdf
https://www.echemi.com/sds/2-methoxypyridine-pd1805142698.html
https://www.jubilantingrevia.com/uploads/files/89msds_0554GjGhs00Div.3sds2-Methoxypyridine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB3396719_EN.htm
https://www.jubilantingrevia.com/uploads/files/89msds_0554GjGhs00Div.3sds2-Methoxypyridine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB3396719_EN.htm
https://www.jubilantingrevia.com/uploads/files/89msds_0554GjGhs00Div.3sds2-Methoxypyridine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB3396719_EN.htm
https://www.jubilantingrevia.com/uploads/files/89msds_0554GjGhs00Div.3sds2-Methoxypyridine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB3396719_EN.htm
https://www.benchchem.com/product/b7774394?utm_src=pdf-body
https://www.jubilantingrevia.com/uploads/files/89msds_0554GjGhs00Div.3sds2-Methoxypyridine.pdf
https://www.jubilantingrevia.com/uploads/files/89msds_0554GjGhs00Div.3sds2-Methoxypyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7774394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response: 2-Methoxypyridine Spill

Small Spill Protocol Large Spill Protocol

Spill Occurs

Assess Spill Size
& Immediate Risk

Small Spill

Contained & No Ignition Source

Large Spill

Uncontained or Ignition Risk

Alert Personnel in Immediate Area Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles)

Absorb with Inert Material
(e.g., Sand, Vermiculite)

Collect into a Labeled,
Sealed Waste Container

Clean Spill Area

Contact Environmental
Health & Safety (EHS)

Ensure Area is Ventilated
(If Safe to Do So) Prevent Entry into Drains

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Methoxypyridine spill.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7774394?utm_src=pdf-body-img
https://www.benchchem.com/product/b7774394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7774394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. innospk.com [innospk.com]

2. 2-Methoxypyridine | CAS#:1628-89-3 | Chemsrc [chemsrc.com]

3. 2-Methoxypyridine | C6H7NO | CID 74201 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. jubilantingrevia.com [jubilantingrevia.com]

5. 2-Methoxypyridine(1628-89-3)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

6. 2-methoxypyridine (1628-89-3) | Trusted Bulk Distributor [chemicalbull.com]

7. echemi.com [echemi.com]

8. sigmaaldrich.com [sigmaaldrich.com]

9. 2-Methoxypyridine - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Handling and safety precautions for 2-Methoxypyridine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7774394#handling-and-safety-precautions-for-2-
methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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